N4-(3-chloro-4-methoxyphenyl)-1-methyl-N6-(prop-2-en-1-yl)-1H-pyrazolo[3,4-d]pyrimidine-4,6-diamine

Specification

• CAS No.: 896002-99-6
• Molecular Formula: C16H17ClN6O
• Molecular Weight: 344.8
• IUPAC Name: 4-N-(3-chloro-4-methoxyphenyl)-1-methyl-6-N-prop-2-enylpyrazolo[3,4-d]pyrimidine-4,6-diamine
• Standard InChI: InChI=1S/C16H17ClN6O/c1-4-7-18-16-21-14(11-9-19-23(2)15(11)22-16)20-10-5-6-13(24-3)12(17)8-10/h4-6,8-9H,1,7H2,2-3H3,(H2,18,20,21,22)
• Standard InChI Key: AIUWONVQFLIYCK-UHFFFAOYSA-N
• SMILES: CN1C2=NC(=NC(=C2C=N1)NC3=CC(=C(C=C3)OC)Cl)NCC=C

Introduction

Synthesis of Pyrazolo[3,4-d]pyrimidines

Pyrazolo[3,4-d]pyrimidines can be synthesized through various methods, often involving the reaction of pyrazole derivatives with appropriate reagents to form the pyrimidine ring. For example, the synthesis of 4-chloro-6-(chloromethyl)-1-methyl-1H-pyrazolo[3,4-d]pyrimidine involves the use of phosphorus oxychloride (POCl3) to introduce the chloro group. This process demonstrates the versatility of pyrazolo[3,4-d]pyrimidine synthesis, allowing for the creation of diverse derivatives with different functional groups.

Biological Activities of Pyrazolo[3,4-d]pyrimidines

Pyrazolo[3,4-d]pyrimidines have been explored for their potential biological activities, particularly as anticancer agents. For instance, derivatives of this class have been designed and synthesized to act as epidermal growth factor receptor inhibitors (EGFRIs), showing promising anti-proliferative activities against cancer cells. These compounds are of interest due to their ability to target specific pathways involved in cancer progression.

Potential Applications

Pyrazolo[3,4-d]pyrimidines, including derivatives like the one , may have potential applications in pharmaceuticals due to their biological activities. Their ability to inhibit specific enzymes or receptors makes them candidates for drug development, particularly in oncology.